Cas no 1552087-53-2 (2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol
• CAS No: 1552087-53-2
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5920067
• PubChem ID: 83930925
• Update Time: 2025-10-31

2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol
• EN300-1848896
• 1552087-53-2

• Inchi： 1S/C11H16FNO/c12-11-5-3-9(4-6-11)1-2-10(7-13)8-14/h3-6,10,14H,1-2,7-8,13H2
• InChI Key： OFIHPCNEUIYEIN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CO)CN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol

Recent Advances in the Study of 2-(Aminomethyl)-4-(4-fluorophenyl)butan-1-ol (CAS: 1552087-53-2): A Comprehensive Research Brief

The compound 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol (CAS: 1552087-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including an aminomethyl group and a fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the exploration of its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The presence of the fluorophenyl group is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Recent synthetic efforts have optimized the production of 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol, achieving higher yields and purity, which is critical for its application in drug discovery pipelines.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies suggest that it may interact with specific neurotransmitter systems, potentially making it relevant for neurological disorders. For instance, its structural similarity to certain psychoactive compounds has prompted studies into its effects on dopamine and serotonin receptors. However, these findings are still in the early stages, and further in vivo studies are needed to confirm its pharmacological profile.

Another significant development is the incorporation of 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol into combinatorial chemistry libraries. Researchers are leveraging its modular structure to generate diverse derivatives, aiming to identify novel compounds with enhanced therapeutic properties. High-throughput screening of these derivatives has already yielded several hits with activity against targets implicated in cancer and infectious diseases.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are not yet fully characterized. Addressing these gaps will be crucial for its progression into preclinical development. Furthermore, regulatory considerations regarding its safety and potential toxicity must be thoroughly evaluated.

In conclusion, 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol (CAS: 1552087-53-2) represents a versatile and promising candidate in chemical biology and drug discovery. Ongoing research is expected to further elucidate its potential, paving the way for its application in the development of next-generation therapeutics. Collaborative efforts between synthetic chemists, pharmacologists, and medicinal chemists will be essential to unlock its full potential.